![molecular formula C17H14FN5O2 B5703887 N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide](/img/structure/B5703887.png)
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has garnered significant attention in the field of scientific research. This compound is a tetrazole derivative with potential pharmaceutical applications due to its unique chemical structure.
Scientific Research Applications
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has potential pharmaceutical applications due to its unique chemical structure. This compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities in animal models. Additionally, this compound has been investigated for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide is not fully understood. However, it is believed that this compound acts on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. Additionally, this compound may have an effect on the inflammatory response by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide has been shown to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models. Additionally, this compound has been shown to have anticonvulsant effects and may have potential as a treatment for epilepsy. Finally, this compound has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide in lab experiments include its unique chemical structure, its potential pharmaceutical applications, and its ability to modulate neurotransmitter activity. However, the limitations of using this compound in lab experiments include its unknown mechanism of action and potential side effects.
Future Directions
There are several future directions for the research of N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide. These include investigating its potential as a treatment for neurodegenerative diseases, exploring its mechanism of action, and investigating its potential side effects in animal models. Additionally, this compound may have potential as a treatment for other conditions such as chronic pain and anxiety disorders.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide involves a multistep reaction process. The first step involves the reaction of 2-fluoroaniline with sodium azide to form 5-azido-2-fluoroaniline. This intermediate is then reacted with ethyl 3-acetylphenylacetate to form N-(3-acetylphenyl)-5-(2-fluorophenyl)-1H-tetrazole-2-acetamide. Finally, this intermediate is hydrolyzed to form N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)-2H-tetrazol-2-yl]acetamide.
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)tetrazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN5O2/c1-11(24)12-5-4-6-13(9-12)19-16(25)10-23-21-17(20-22-23)14-7-2-3-8-15(14)18/h2-9H,10H2,1H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSQWEDOGKYIHNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-[5-(2-fluorophenyl)tetrazol-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.